Titanium lactate

Specification

• CAS No.: 14678-53-6
• Molecular Formula: C3H5O3Ti+3
• Molecular Weight: 136.94 g/mol
• IUPAC Name: 2-hydroxypropanoate;titanium(4+)
• Standard InChI: InChI=1S/C3H6O3.Ti/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+4/p-1
• Standard InChI Key: DRMGZHCYLDKBED-UHFFFAOYSA-M
• Canonical SMILES: CC(C(=O)[O-])O.[Ti+4]

Introduction

Property	Value
Physical Form	Liquid
Color	Colorless to Light orange to Yellow
Melting Point	<-10°C
Boiling Point	230°C at 101,325 Pa
Density	1.222 g/mL at 25°C
Vapor Pressure	0.51 psi (20°C)
Flash Point	118°F
Water Solubility	Miscible with water
LogP	-0.69 at 25°C
Hydrolytic Sensitivity	0: forms stable aqueous solutions

The ability of titanium lactate to form stable aqueous solutions is particularly significant for its applications in biological systems and water-based processing methods.

Synthesis Methods

Standard Synthesis Approaches

Titanium lactate can be synthesized through several pathways. One common method involves the reaction of lactic acid with tetraisopropyl titanate in distilled water. This approach yields titanium tetralactate and is suitable for laboratory-scale production.

Another important synthesis route, particularly for TiBALDH, involves using titanium powder as the starting material:

• Titanium powder is added to an ice-cold solution of H₂O₂ and NH₃

• After dissolution of the titanium powder (approximately 2 hours), a clear solution of Ti-peroxo acid is obtained

• Lactic acid is then added to form the stable lactate-titanium complex

• For specific applications, additional reagents may be added

The synthesis flow can be represented as:
Ti → Ti-peroxo acid → lactate-Ti complex

Optimization Parameters

Research indicates that various parameters can be adjusted to optimize titanium lactate synthesis:

Parameter	Optimal Range	Key Technique
Ti:lactate molar ratio	1:2–1:4	FTIR (ν(C=O) ~1600 cm⁻¹)
Reaction temperature	Ice-cold to room temperature	Temperature control
Reaction time	2+ hours for initial Ti dissolution	Monitoring
pH	Neutral to slightly basic	pH control

These parameters significantly influence the purity, yield, and stability of the resulting titanium lactate compounds.

Chemical Behavior and Stability

Aqueous Solution Behavior

Titanium(IV) bis(ammonium lactate)dihydroxide (TiBALDH) demonstrates unique behavior in aqueous media. Commercial TiBALDH (2.078 M) contains particles of 18.6 ± 7.3 nm in size. When diluted with deionized water, these particles reach a reduced size of 5.2 ± 1.7 nm, suggesting that intermolecular interactions form polymers of titanium lactate complexes reversibly.

This equilibrium between different species is time-dependent, reaching stability after approximately 10 hours. This property makes titanium lactate particularly valuable for controlled synthesis applications where particle size and distribution matter.

pH-Dependent Behavior

The stability and reactivity of titanium lactate compounds are highly pH-dependent:

• In basic pH solutions, condensation reactions are promoted, forming a gel containing anatase nanoparticles

• In acidic solutions, monodisperse anatase nanoparticles of approximately 5 nm are observed

This pH-dependent behavior offers a method to control the morphology and properties of titanium-based materials derived from titanium lactate.

Reactivity with Other Compounds

Titanium lactate shows specific reactivity patterns with certain chemical groups. Most notably, TiBALDH reacts rapidly with phosphate groups, even when the source is biological (e.g., DNA). This reaction pattern has important implications for both biomineralization processes and analytical methods involving phosphate buffers, which should be avoided when working with titanium lactate.

Applications in Materials Science

Precursor for TiO₂ Synthesis

One of the most significant applications of titanium lactate, particularly TiBALDH, is as a precursor for the synthesis of titanium dioxide (TiO₂). TiBALDH is the preferred precursor for biomimetic synthesis of TiO₂ because it can be mixed in aqueous solutions without apparent immediate hydrolysis or condensation reactions.

This property allows proteins or other biomolecules to be used as templates in aqueous systems for the controlled synthesis of TiO₂, enabling the creation of complex hierarchical structures with biomolecular precision.

Synthesis of Complex Oxide Materials

Titanium lactate has been successfully employed in the aqueous synthesis of complex oxide materials such as SrTiO₃. In this application, the lactate-titanium complex that is stable in neutral water is combined with strontium precursors to produce high-quality SrTiO₃ powders and films.

The synthesis of SrTiO₃ powders from titanium lactate precursors shows crystallization at temperatures above 500°C, with pure SrTiO₃ powder formed at 700°C after 12 hours of heat treatment in air. This method offers advantages over traditional solid-state reactions, including better homogeneity and lower processing temperatures.

Hybrid Nanofiber Production

Titanium lactate serves as a key component in the synthesis of hybrid nanofibers through electrospinning techniques. These nanofibers combine polyvinyl alcohol (PVA) with titanium lactate to produce materials with enhanced mechanical properties and thermal stability.

The resulting TiO₂ nanofibers exhibit promising characteristics for applications in filtration and catalysis, as shown in the following property table:

Property	Value
Diameter	200-300 nm
Tensile Strength	50 MPa
Thermal Stability	Up to 300°C
Biodegradability	Yes

These properties make titanium lactate-derived nanofibers valuable for environmental and industrial applications requiring high surface area materials with controlled degradation profiles.

Biomedical Applications

Drug Delivery Systems

Titanium lactate has been explored as a component in drug delivery systems due to its biocompatibility and ability to form stable complexes with various drugs. Research indicates that this compound can enhance the solubility and stability of pharmaceuticals, making it an ideal candidate for targeted drug delivery.

Studies have shown that titanium lactate can be used to create hybrid nanofibers that facilitate the controlled release of drugs, including anticancer agents. These delivery systems offer potential advantages in terms of drug stability, controlled release profiles, and reduced side effects.

Antimicrobial Properties

The antimicrobial properties of titanium lactate have been investigated for use in coatings for medical devices and implants. This compound can be incorporated into surface coatings to prevent bacterial adhesion and biofilm formation, which are critical factors in the success of implants.

Case studies have demonstrated that titanium lactate coatings on dental implants significantly reduced bacterial colonization compared to uncoated implants. Results indicated a lower incidence of infections post-implantation, highlighting the potential of titanium lactate in enhancing implant longevity and reducing infection-related complications.

Diagnostic Applications

Titanium lactate has found application in diagnostic protocols, particularly in patch testing for titanium sensitivity. In a retrospective study involving 458 patients tested with various titanium salts, titanium lactate showed a 4.44% positive reaction rate (2 positive results among 45 patients tested).

While this positive rate was higher than titanium dioxide (0.9%), it was lower than titanium(IV) oxalate hydrate (7.9%), suggesting that different titanium compounds vary in their sensitivity as allergen test materials. These findings have implications for the diagnosis of titanium allergies and the selection of appropriate test materials.

Corrosion Behavior and Environmental Interactions

Corrosion in Physiological Environments

The corrosion behavior of titanium in the presence of lactic acid is of particular importance for biomedical applications. Research indicates that titanium dissolution occurs in lactic acid solutions across a wide pH range (1.0-8.5), with the amount of dissolved titanium decreasing at higher pH values.

A comprehensive study revealed that titanium exhibits hydrogen evolution corrosion in lactic acid solutions at pH 1.0–8.5, with weight loss and surface alterations observed even at neutral pH. The corrosion rates of titanium vary depending on the specific conditions:

Lactic acid	Time	Corrosion Rate
0.0 g/L	1 day	Very low (passive state)
1.0 g/L	3 days	Moderate increase in ion release
3.2 g/L	5 days	Significant corrosion observed
5.0 g/L	5 days	High corrosion rate

This corrosion behavior has implications for the long-term stability of titanium implants in physiological environments where lactic acid may be present.

Environmental Remediation Applications

Titanium lactate demonstrates useful properties for environmental remediation, particularly through its photocatalytic activity. When converted to TiO₂, it can generate reactive oxygen species under UV light exposure, making it effective for degrading organic pollutants in wastewater.

A case study demonstrated that titanium lactate incorporated into photocatalytic systems effectively treated industrial wastewater contaminated with dyes. The results showed a significant reduction in dye concentration after treatment, highlighting the potential environmental applications of titanium lactate-derived materials.

Biological Interactions

Research has revealed interesting interactions between titanium lactate and biological systems. The binding of titanium ion as Ti(IV) to human transferrin (hTF) in serum indicates that Ti(IV) ions interact with human physiology.

Studies found that when surgical devices of commercially pure titanium were placed into human serum, citrate and lactate concentrations were the prime determinants of titanium release. Crystallography revealed Ti(IV) bound to hTF in the presence of citrate alone, signaling that citrate can act as an independent ligand for Ti(IV) binding to hTF.

Based on these findings, researchers have proposed a two-stage process of titanium ion release into human serum that is dependent upon both citrate and hTF. This process may explain the ongoing presence of titanium ions in human subjects with implanted titanium devices.

Analytical Methods for Titanium Lactate Characterization

Spectroscopic Techniques

Several spectroscopic methods are employed for characterizing titanium lactate compounds:

• FTIR Spectroscopy: Used to confirm lactate coordination via carboxylate-Ti bonds, with characteristic absorption at ν(C=O) ~1600 cm⁻¹

• UV-Vis Spectroscopy: Valuable for tracking absorbance shifts indicative of complex dissociation in solution studies

• X-ray Photoelectron Spectroscopy (XPS): Applied for depth analysis and characterization of titanium oxidation states in titanium lactate compounds

These techniques provide complementary information about the structural and electronic properties of titanium lactate compounds.

Particle Characterization Methods

For understanding the behavior of titanium lactate in solution and its derived materials, several particle characterization methods are employed:

• Dynamic Light Scattering (DLS): Used to monitor particle aggregation and size distribution in solution

• Thermogravimetry-Differential Thermal Analysis (TG-DTA): Applied to study the thermal decomposition behavior of titanium lactate precursors

• Scanning Electron Microscopy (SEM): Employed to characterize the morphology of titanium lactate-derived materials

These methods are essential for linking the molecular properties of titanium lactate to the macroscopic behavior of materials derived from it.

Comparison with Similar Compounds

Comparison with Other Metal Lactate Complexes

Titanium lactate can be compared with other metal lactate complexes to highlight its distinctive properties:

Compound	Formula	Key Applications	Distinctive Features
Aluminum Lactate	C₉H₁₅AlO₉	Pharmaceuticals, water treatment	Lacks catalytic or templating roles in nanomaterial synthesis
Calcium Lactate	C₆H₁₀CaO₆	Food additive, pharmaceuticals	High water solubility (33 g/100 mL at 25°C)
Sodium Lactate	C₃H₅NaO₃	Food preservation, cosmetics	Enhances photocatalytic activity in TiO₂ when used with phosphoric acid

Unlike these compounds, titanium lactate demonstrates unique capabilities in templating nanomaterials and facilitating the synthesis of complex oxide structures under mild conditions.

Comparison with Other Titanium Compounds for Patch Testing

In the context of diagnostic applications, titanium lactate has been compared with other titanium compounds for patch testing:

Titanium Compound	Positive Reactions (%)	Number Tested
Ti(IV) oxalate hydrate	7.87%	216
Ti lactate	4.44%	45
Ti(IV) isopropoxide	2.94%	272
Ti citrate	2.22%	45
Ti dioxide	0.91%	329

This comparison indicates that titanium lactate provides moderate sensitivity for detecting titanium allergies, outperforming titanium dioxide but less sensitive than titanium oxalate hydrate.